Camaldulenic acid
Camaldulenic acid
Brand Name:
Vulcanchem
CAS No.:
71850-15-2
VCID:
VC0148700
InChI:
InChI=1S/C30H46O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8-9,20-23,31-32H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22-,23+,27+,28-,29-,30+/m1/s1
SMILES:
CC1(CCC2(CCC3(C(=C2C1)C=CC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C)C(=O)O)C
Molecular Formula:
C30H46O4
Molecular Weight:
470.7 g/mol
Camaldulenic acid
CAS No.: 71850-15-2
Reference Standards
VCID: VC0148700
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol
| CAS No. | 71850-15-2 |
|---|---|
| Product Name | Camaldulenic acid |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (4aS,6aR,6aS,6bR,8aR,10R,11R,12aS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8-9,20-23,31-32H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22-,23+,27+,28-,29-,30+/m1/s1 |
| Standard InChIKey | YOLIZCATBHWOBV-JZQYXDLISA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1C=CC4=C5CC(CC[C@@]5(CC[C@@]24C)C(=O)O)(C)C)(C[C@H]([C@@H](C3(C)C)O)O)C |
| SMILES | CC1(CCC2(CCC3(C(=C2C1)C=CC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C)C(=O)O)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=C2C1)C=CC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 10528366 |
| Last Modified | Nov 11 2021 |
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